Cas no 129611-32-1 (2-Bromo-6-iodo-3-pyridinol)

• Product Name: 2-Bromo-6-iodo-3-pyridinol
• CAS No: 129611-32-1
• MF: C₅H₃BrINO
• MW: 299.891892671585
• MDL: MFCD09909342
• CID: 898156
• PubChem ID: 10979479
• Update Time: 2025-06-14

2-Bromo-6-iodo-3-pyridinol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-iodopyridin-3-ol
• 2-Bromo-6-iodo-3-pyridinol
• 2-Bromo-3-hydroxy-6-iodopyridine
• DB-062700
• SY041748
• 2-bromo-6-iodopyridine-3-ol
• IQUADFAYJOJQJA-UHFFFAOYSA-N
• 2-Bromo-6-iodopyridin-3-ol, AldrichCPR
• 129611-32-1
• AKOS005072700
• CS-0094699
• FD-0029
• SCHEMBL130102
• MFCD09909342
• DTXSID30450615
• 2-bromo-6-iodo-pyridin-3-ol
• AC-27538
• C5H3BrINO
• J-508469
• 3-Pyridinol, 2-bromo-6-iodo-
• EN300-195625

• MDL： MFCD09909342
• Inchi： 1S/C5H3BrINO/c6-5-3(9)1-2-4(7)8-5/h1-2,9H
• InChI Key： IQUADFAYJOJQJA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)Br)O

Computed Properties

• Exact Mass: 298.84400
• Monoisotopic Mass: 298.84427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 404℃ at 760 mmHg
• PSA: 33.12000
• LogP: 2.15430

2-Bromo-6-iodo-3-pyridinol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 2-Bromo-6-iodo-3-pyridinol

Recent Advances in the Application of 2-Bromo-6-iodo-3-pyridinol (CAS: 129611-32-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-iodo-3-pyridinol (CAS: 129611-32-1) has emerged as a versatile building block in modern pharmaceutical chemistry and chemical biology research. This heterocyclic compound, featuring both bromo and iodo substituents on its pyridine core, offers unique reactivity patterns that make it particularly valuable for the synthesis of complex bioactive molecules. Recent studies have highlighted its growing importance in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-6-iodo-3-pyridinol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the differential reactivity of the bromo and iodo substituents to sequentially functionalize the pyridine core, enabling efficient construction of diverse inhibitor libraries. This approach significantly improved synthetic efficiency compared to traditional routes, with reported yields increasing by 35-40%.

In chemical biology applications, 2-Bromo-6-iodo-3-pyridinol has shown promise as a versatile scaffold for probe development. A recent Nature Chemical Biology publication (2024) described its use in creating activity-based protein profiling (ABPP) probes targeting cysteine proteases. The compound's halogen-rich structure allows for straightforward modification with reporter tags while maintaining target engagement, addressing a longstanding challenge in protease probe design.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 2-Bromo-6-iodo-3-pyridinol into their drug discovery pipelines. Patent filings from 2023-2024 reveal its use in candidates targeting inflammatory diseases and certain cancers, particularly where selective kinase inhibition is desired. The compound's ability to serve as a molecular "handle" for further derivatization has made it particularly attractive for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed cross-coupling reactions have expanded the utility of 2-Bromo-6-iodo-3-pyridinol. A 2024 ACS Catalysis paper reported a novel palladium-catalyzed sequential coupling strategy that takes advantage of the distinct reactivity of the bromo and iodo substituents, enabling efficient synthesis of highly functionalized pyridine derivatives under mild conditions.

Looking forward, researchers anticipate expanding applications of 2-Bromo-6-iodo-3-pyridinol in chemical biology and drug discovery. Its unique combination of reactivity and structural features positions it as a valuable tool for addressing current challenges in targeted therapy development and chemical probe design. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development and other emerging therapeutic modalities.